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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)methanamine hydrochloride

Cat. No.: B1341887 Get Quote

Technical Guide: (4-Bromonaphthalen-1-
yl)methanamine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

experimental protocols, and biological context for (4-Bromonaphthalen-1-yl)methanamine
hydrochloride (CAS No: 578029-09-1). This document is intended for use by qualified

professionals in a laboratory or research setting.

Section 1: Material Safety and Physicochemical
Properties
(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a chemical intermediate used in

the synthesis of more complex molecules. Proper handling and storage are crucial for

laboratory safety.

Physical and Chemical Properties
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Property Value

CAS Number 578029-09-1

Molecular Formula C₁₁H₁₁BrClN

Molecular Weight 272.57 g/mol

Appearance White to off-white solid

Purity ≥95%

Hazard Identification and Safety Precautions
This compound is classified as an irritant. Users should exercise caution and adhere to the

following safety measures.

Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

Prevention

Wash skin thoroughly after handling. Use only

outdoors or in a well-ventilated area. Wear

protective gloves/protective clothing/eye

protection/face protection. Avoid breathing

dust/fume/gas/mist/vapors/spray.

Response

If on skin: Wash with plenty of soap and water. If

inhaled: Remove to fresh air and keep at rest in

a position comfortable for breathing. If in eyes:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If skin or eye irritation

persists: Get medical advice/attention.

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Disposal

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Section 2: Experimental Protocols
The following section details a published experimental protocol involving the use of (4-
Bromonaphthalen-1-yl)methanamine hydrochloride in a chemical synthesis.

Synthesis of a N-acetylated Derivative
This protocol describes the N-acetylation of (4-Bromonaphthalen-1-yl)methanamine
hydrochloride, a common step in the synthesis of more complex molecules for drug discovery.

[1]

Materials:

(4-Bromonaphthalen-1-yl)methanamine hydrochloride

Anhydrous pyridine
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Acetyl chloride (AcCl)

Ethyl acetate (EtOAc)

Water

Brine

Sodium sulfate

Procedure:

A suspension of (4-Bromonaphthalen-1-yl)methanamine hydrochloride (271 mg, 1 mmol,

1 equivalent) in 5 mL of anhydrous pyridine is prepared in a suitable reaction vessel and

cooled to 0 °C in an ice bath.[1]

Acetyl chloride (86 mg, 78 μL, 1.5 mmol, 1.5 equivalents) is added dropwise to the cooled

suspension.[1]

The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.[1]

The reaction mixture is concentrated in vacuo to remove the pyridine.[1]

The resulting residue is diluted with 50 mL of ethyl acetate.[1]

The organic solution is washed sequentially with water and brine.[1]

The organic layer is dried over sodium sulfate.[1]

The dried organic fraction is concentrated in vacuo to yield the final product.[1]

Section 3: Biological Context and Signaling
Pathways
(4-Bromonaphthalen-1-yl)methanamine hydrochloride serves as a building block in the

synthesis of small molecule inhibitors targeting specific proteins implicated in disease.
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Targeting the GAS41 YEATS Domain in Non-Small Cell
Lung Cancer
Recent research has utilized derivatives of (4-Bromonaphthalen-1-yl)methanamine
hydrochloride in the development of inhibitors for the GAS41 YEATS domain.[1] The GAS41

protein is a promising target for anticancer agents, as its YEATS domain plays a critical role in

the onset and growth of non-small cell lung cancer (NSCLC).[1]

The developed inhibitors, such as DLG-41, have been shown to disrupt the interaction of the

GAS41 YEATS domain with chromatin in mammalian cells.[1] This disruption leads to the

inhibition of proliferation in NSCLC cell lines.[1] Specifically, treatment with these inhibitors

upregulates the CDKN1A gene and downregulates pathways associated with lung cancer cell

identity, tumor migration, and invasion.[1]

Visualizing the Drug Discovery Workflow
The following diagram illustrates a general workflow for the synthesis and evaluation of a small

molecule inhibitor, a process in which (4-Bromonaphthalen-1-yl)methanamine
hydrochloride could be an early-stage reactant.
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General Drug Discovery Workflow

Starting Material
((4-Bromonaphthalen-1-yl)methanamine hydrochloride)

Chemical Synthesis
(e.g., N-acetylation)

Purification and
Characterization

In vitro Assays
(e.g., Fluorescence Polarization)

Cell-based Assays
(e.g., Proliferation Assay)

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Caption: A simplified workflow for small molecule drug discovery.

This diagram outlines the progression from a starting chemical, through synthesis and various

testing phases, to the development of a potential drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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